Cas no 1314670-27-3 (1-3-nitro-5-(trifluoromethyl)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-3-nitro-5-(trifluoromethyl)phenylcyclopropane-1-carbonitrile
• CAS No: 1314670-27-3
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 6398508
• PubChem ID: 165666271
• Update Time: 2025-05-22

1-3-nitro-5-(trifluoromethyl)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-3-nitro-5-(trifluoromethyl)phenylcyclopropane-1-carbonitrile
• EN300-1939045
• 1-[3-nitro-5-(trifluoromethyl)phenyl]cyclopropane-1-carbonitrile
• 1314670-27-3

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)8-3-7(10(6-15)1-2-10)4-9(5-8)16(17)18/h3-5H,1-2H2
• InChI Key： ZEDXPTFYBHRMJF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1(C#N)CC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 256.04596196g/mol
• Monoisotopic Mass: 256.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-3-nitro-5-(trifluoromethyl)phenylcyclopropane-1-carbonitrile

1-3-Nitro-5-(Trifluoromethyl)Phenylcyclopropane-1-Carbonitrile (CAS No. 1314670-27-3)

The compound 1-3-nitro-5-(trifluoromethyl)phenylcyclopropane-1-carbonitrile (CAS No. 1314670-27-3) is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its potential applications in drug development and advanced materials synthesis. The molecule's structure features a cyclopropane ring fused with a phenyl group, which is further substituted with a nitro group at the 3-position and a trifluoromethyl group at the 5-position. Additionally, the cyclopropane ring is substituted with a cyano group at the 1-position, contributing to its distinct electronic and steric properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained cyclopropane ring in this compound introduces significant ring strain, which can be harnessed to induce unique reactivity or serve as a rigid scaffold for drug design. The presence of electron-withdrawing groups such as the nitro and trifluoromethyl groups further modulates the electronic environment of the molecule, making it a promising candidate for various chemical transformations. For instance, researchers have explored the use of this compound in Suzuki-Miyaura coupling reactions, where its reactivity and selectivity have been optimized to yield high-quality products.

The synthesis of 1-3-nitro-5-(trifluoromethyl)phenylcyclopropane-1-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or transition-metal-catalyzed cyclizations, followed by selective substitution reactions to introduce the nitro and trifluoromethyl groups. The integration of these functional groups requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, its unique structure makes it an ideal candidate for exploring new drug delivery systems or as a building block for bioactive molecules. Recent studies have demonstrated its ability to act as a precursor for synthesizing complex heterocyclic compounds, which are often found in natural products and bioactive agents. Additionally, the compound's electronic properties make it suitable for use in organic electronics, particularly in the development of novel semiconducting materials.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of cyclopropane-containing compounds like this one. Understanding their persistence in various ecosystems is crucial for assessing their environmental impact and ensuring sustainable practices in their production and use. Preliminary findings suggest that while these compounds are generally stable under ambient conditions, specific microbial strains can facilitate their breakdown under controlled laboratory settings.

In conclusion, 1-3-nitro-5-(trifluoromethyl)phenylcyclopropane-1-carbonitrile (CAS No. 1314670-27-3) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in organic synthesis, drug discovery, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.